3-(4-Aminophenylthio)propionic acid t-butyl ester

• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol
• IUPAC Name: tert-butyl 3-(4-aminophenyl)sulfanylpropanoate
• InChI: InChI=1S/C13H19NO2S/c1-13(2,3)16-12(15)8-9-17-11-6-4-10(14)5-7-11/h4-7H,8-9,14H2,1-3H3
• InChI Key: QGQOHGFSALFDOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCSC1=CC=C(C=C1)N

Description

3-(4-Aminophenylthio)propionic acid t-butyl ester is a useful research compound. Its molecular formula is C13H19NO2S and its molecular weight is 253.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-aminothiophenol (2.36 g) in tetrahydrofuran (THF; 20 ml), 2-propenoic acid t-butyl ester (3.51 ml) and 1.0M tetrabutylammonium fluoride in THF solution (340 μl) were added. The mixture solution was stirred for 30 minutes at room temperature to give the title compound. The compound was used for next reaction as such.